Cas no 1806515-07-0 (Methyl 4-bromo-3-(3-chloropropanoyl)benzoate)

• Product Name: Methyl 4-bromo-3-(3-chloropropanoyl)benzoate
• CAS No: 1806515-07-0
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4950913
• Update Time: 2025-05-23

Methyl 4-bromo-3-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(3-chloropropanoyl)benzoate

• Inchi： 1S/C11H10BrClO3/c1-16-11(15)7-2-3-9(12)8(6-7)10(14)4-5-13/h2-3,6H,4-5H2,1H3
• InChI Key： ANKSSYNMVTXCQY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-bromo-3-(3-chloropropanoyl)benzoate

Comprehensive Overview of Methyl 4-bromo-3-(3-chloropropanoyl)benzoate (CAS No. 1806515-07-0)

Methyl 4-bromo-3-(3-chloropropanoyl)benzoate (CAS No. 1806515-07-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring both bromo and chloropropanoyl functional groups, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its role in developing bioactive molecules, particularly in drug discovery and material science applications.

The compound’s benzoate ester moiety enhances its stability and solubility, which is critical for reactions requiring controlled conditions. With the growing demand for high-purity intermediates in API (Active Pharmaceutical Ingredient) manufacturing, Methyl 4-bromo-3-(3-chloropropanoyl)benzoate has gained attention for its potential in synthesizing targeted therapeutics. Recent trends in green chemistry and sustainable synthesis have also spurred interest in optimizing its production processes to minimize environmental impact.

In analytical chemistry, CAS No. 1806515-07-0 is often characterized using advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These methods align with the pharmaceutical industry’s stringent quality standards, addressing common user queries like "How to verify the purity of Methyl 4-bromo-3-(3-chloropropanoyl)benzoate?" or "What solvents are compatible with this compound?". Such questions reflect the compound’s technical relevance in lab settings.

Another area of interest is the compound’s application in peptide coupling and cross-coupling reactions, which are pivotal in modern organic synthesis. Its bromine substituent facilitates palladium-catalyzed reactions, a hotspot in catalytic chemistry research. This aligns with frequent searches like "Bromo-substituted benzoates in Suzuki-Miyaura reactions", highlighting its role in cutting-edge methodologies.

From a commercial perspective, suppliers of Methyl 4-bromo-3-(3-chloropropanoyl)benzoate emphasize its custom synthesis capabilities to meet diverse R&D needs. The compound’s storage conditions (typically under inert atmospheres at low temperatures) and handling precautions are frequently discussed topics, underscoring its sensitivity to moisture and light. These details cater to professionals seeking best practices for compound preservation.

In summary, CAS No. 1806515-07-0 represents a critical tool in synthetic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility, combined with evolving synthetic strategies, ensures its prominence in future scientific advancements.